Cas no 2171246-05-0 (1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid)

1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid is a specialized bicyclic compound featuring both cyclobutane and azetidine rings, linked via a carbonyl group. Its structure includes an Fmoc-protected amine, enhancing stability during synthetic processes while allowing selective deprotection under mild conditions. The carboxylic acid moiety provides a reactive handle for further functionalization, making it valuable in peptide synthesis and medicinal chemistry applications. The rigid cyclobutane and azetidine scaffolds contribute to conformational constraint, potentially improving binding affinity in target interactions. This compound is particularly useful in the development of peptidomimetics and as a building block for bioactive molecules requiring precise stereochemical control.
1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid structure
2171246-05-0 structure
Product Name:1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid
CAS No:2171246-05-0
MF:C24H24N2O5
MW:420.457766532898
CID:5940200
PubChem ID:165556160
Update Time:2025-10-23

1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid
    • 1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
    • 1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
    • 2172012-93-8
    • 2171246-05-0
    • EN300-1531872
    • EN300-1545630
    • EN300-1532137
    • 2171224-65-8
    • 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
    • Inchi: 1S/C24H24N2O5/c27-22(26-11-15(12-26)23(28)29)14-9-16(10-14)25-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,14-16,21H,9-13H2,(H,25,30)(H,28,29)
    • InChI Key: KDKOHQUSAPVNKM-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

  • Exact Mass: 420.16852187g/mol
  • Monoisotopic Mass: 420.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 693
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 95.9Ų

1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid Pricemore >>

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1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid Related Literature

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